- Anti-inflammatory terpenes from Schefflera rubriflora C. J. Tseng & G. Hoo with their TNF-α and IL-6 inhibitory activities, Phytochemistry (Elsevier, 2019, 163, 23-32
Cas no 850148-44-6 (β-D-Glucopyranoside, 2-methoxy-4-[(1S,2S)-1,2,3-trihydroxypropyl]phenyl)
850148-44-6 structure
Product Name:β-D-Glucopyranoside, 2-methoxy-4-[(1S,2S)-1,2,3-trihydroxypropyl]phenyl
CAS No:850148-44-6
MF:C16H24O10
MW:376.355766296387
CID:5557771
Update Time:2023-08-22
β-D-Glucopyranoside, 2-methoxy-4-[(1S,2S)-1,2,3-trihydroxypropyl]phenyl Chemical and Physical Properties
Names and Identifiers
-
- 2-Methoxy-4-[(1S,2S)-1,2,3-trihydroxypropyl]phenyl β-D-glucopyranoside
- β-D-Glucopyranoside, 2-methoxy-4-[(1S,2S)-1,2,3-trihydroxypropyl]phenyl
-
- Inchi: 1S/C16H24O10/c1-24-10-4-7(12(20)8(19)5-17)2-3-9(10)25-16-15(23)14(22)13(21)11(6-18)26-16/h2-4,8,11-23H,5-6H2,1H3/t8-,11+,12+,13+,14-,15+,16+/m0/s1
- InChI Key: HRBNSHFVPHXBNS-QMTLHMFBSA-N
- SMILES: O(C1C=C([C@H]([C@@H](O)CO)O)C=CC=1O[C@H]1[C@@H]([C@H]([C@H](O)[C@H](O1)CO)O)O)C
β-D-Glucopyranoside, 2-methoxy-4-[(1S,2S)-1,2,3-trihydroxypropyl]phenyl Production Method
Production Method 1
Reaction Conditions
1.1R:LiOH, S:H2O, S:MeOH, S:DMF, overnight, rt
1.2R:HCl, S:H2O, neutralized
1.2R:HCl, S:H2O, neutralized
Reference
β-D-Glucopyranoside, 2-methoxy-4-[(1S,2S)-1,2,3-trihydroxypropyl]phenyl Raw materials
β-D-Glucopyranoside, 2-methoxy-4-[(1S,2S)-1,2,3-trihydroxypropyl]phenyl Preparation Products
β-D-Glucopyranoside, 2-methoxy-4-[(1S,2S)-1,2,3-trihydroxypropyl]phenyl Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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